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CAS No.: 86263-61-8

Cat. No.: B1211294

Get Quote

Introduction: 1-Ethylimidazole-4,5-dicarboxylic acid is a heterocyclic compound of significant

interest in medicinal chemistry and materials science. As a derivative of imidazole-4,5-

dicarboxylic acid, it serves as a versatile building block, or ligand, for the synthesis of metal-

organic frameworks (MOFs) and novel pharmaceutical agents.[1][2] Its utility in drug synthesis,

particularly as an intermediate for semi-synthetic penicillins and cephalosporins, necessitates

robust and reliable analytical methods to ensure identity, purity, and stability.[2][3]

This guide provides a suite of detailed analytical protocols for the comprehensive

characterization of 1-Ethylimidazole-4,5-dicarboxylic acid. Designed for researchers and

drug development professionals, these methods are grounded in established principles and

explain the causality behind experimental choices, ensuring both technical accuracy and

practical applicability.
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High-Performance Liquid Chromatography (HPLC)
for Purity Assessment
HPLC is the definitive technique for assessing the purity of non-volatile and thermally sensitive

compounds like 1-Ethylimidazole-4,5-dicarboxylic acid, making it an indispensable tool for

quality control.[4] A reverse-phase method is presented here, optimized for the separation of

this polar analyte from potential impurities such as unreacted starting materials or side-

products.[4]

Expertise & Causality: The choice of a C18 stationary phase provides a hydrophobic backbone

for interaction, while the acidic mobile phase modifier (phosphoric or formic acid) is critical. It

serves to suppress the ionization of the carboxylic acid groups, minimizing peak tailing and

ensuring a sharp, symmetrical peak shape for accurate quantification. For applications

requiring mass spectrometry (MS) detection, volatile formic acid should be used in place of

non-volatile phosphoric acid.[4][5]

Experimental Protocol: HPLC Purity Determination
Sample Preparation:

Accurately weigh 1.0 mg of the synthesized 1-Ethylimidazole-4,5-dicarboxylic acid.

Dissolve the sample in 1.0 mL of a diluent consisting of a 50:50 (v/v) mixture of Water and

Acetonitrile.

Vortex the solution until the sample is fully dissolved. If necessary, use an ultrasonic bath for

2-3 minutes.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Instrumentation and Conditions: The following parameters are recommended, based on

methods for similar imidazole derivatives.[4][5]
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Parameter Condition

Column
Newcrom R1 or equivalent C18, 4.6 x 150 mm,

5 µm

Mobile Phase A
0.1% Phosphoric Acid in Water (or 0.1% Formic

Acid for MS)

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Column Temperature 30 °C

UV Detection 210 nm

Injection Volume 10 µL

Gradient Program See table below

Gradient Elution Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

20.0 5 95

25.0 5 95

25.1 95 5

30.0 95 5

Data Interpretation & System Validation
Purity is calculated based on the area percentage of the main analyte peak relative to the total

area of all observed peaks in the chromatogram. For a self-validating system, a certified

reference standard should be run alongside the sample to confirm retention time and response.

Peak tailing factors should be between 0.9 and 1.5, and the theoretical plate count should be

>2000 for the main peak, ensuring system suitability.
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Sample Preparation HPLC Analysis Data Processing

Weigh 1 mg Sample Dissolve in 1 mL
Water:ACN (50:50) Vortex / Sonicate Filter (0.45 µm) Inject 10 µL

onto C18 Column
Run Gradient

Elution Detect at 210 nm Integrate Peaks Calculate Area % Assess Purity

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
for Structural Elucidation
NMR spectroscopy is the most powerful technique for the unambiguous determination of

molecular structure. For 1-Ethylimidazole-4,5-dicarboxylic acid, ¹H and ¹³C NMR provide

definitive confirmation of the ethyl group, the imidazole ring, and the carboxylic acid moieties.

Expertise & Causality: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice.[6][7]

Its high polarity readily dissolves the dicarboxylic acid, and its ability to form hydrogen bonds

with the acidic protons allows for their observation in the ¹H NMR spectrum, which would

otherwise be lost to rapid exchange in solvents like D₂O.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of DMSO-d₆.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Experiments:

¹H NMR: Acquire at least 16 scans.

¹³C NMR: Acquire for a sufficient number of scans to achieve a good signal-to-noise ratio

(e.g., 1024 scans).

2D NMR (Optional): COSY and HSQC experiments can be performed to confirm ¹H-¹H

and ¹H-¹³C correlations, respectively.
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Predicted Spectral Data & Interpretation
The chemical structure dictates the expected signals. While experimental values can vary

slightly, the predicted shifts provide a reliable reference for structural confirmation.[6][7]

Click to download full resolution via product page

Caption: Structure of 1-Ethylimidazole-4,5-dicarboxylic Acid.

Predicted ¹H NMR Shifts (400 MHz, DMSO-d₆):

Protons
Predicted Shift
(ppm)

Multiplicity Integration Assignment

-COOH > 12.0 Broad Singlet 2H Carboxylic Acids

Imidazole C2-H ~9.1 Singlet 1H
Heterocyclic

Proton

-CH₂- ~4.4 Quartet 2H Ethyl Methylene

-CH₃ ~1.4 Triplet 3H Ethyl Methyl

Predicted ¹³C NMR Shifts (100 MHz, DMSO-d₆):

Carbon Predicted Shift (ppm) Assignment

C=O ~163 Carboxylic Acid Carbonyls

C4/C5 ~138 / ~128 Imidazole Ring Carbons

C2 ~140 Imidazole Ring Carbon

-CH₂- ~45 Ethyl Methylene

-CH₃ ~15 Ethyl Methyl
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Mass Spectrometry (MS) for Molecular Weight
Verification
Mass spectrometry provides precise molecular weight information, confirming the elemental

composition of the target molecule.

Expertise & Causality: Electrospray Ionization (ESI) is the ideal technique as it is a soft

ionization method suitable for polar, non-volatile compounds. The molecule contains both acidic

(dicarboxylic) and basic (imidazole nitrogen) sites, allowing for ionization in both positive

([M+H]⁺) and negative ([M-H]⁻) modes, providing dual confirmation of the molecular weight.

Experimental Protocol: ESI-MS
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable

solvent such as methanol or an acetonitrile/water mixture.

Instrumentation: A mass spectrometer equipped with an ESI source (e.g., Q-TOF or Orbitrap

for high-resolution mass measurement).

Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min).

Acquisition: Acquire spectra in both positive and negative ion modes.

Expected Molecular Ions:

Chemical Formula: C₇H₈N₂O₄

Exact Mass: 184.0484

Positive Mode [M+H]⁺:m/z 185.0557

Negative Mode [M-H]⁻:m/z 183.0413

Thermal Analysis (TGA/DSC)
Thermal analysis provides critical information about the material's stability and phase behavior

as a function of temperature.
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Expertise & Causality:

Thermogravimetric Analysis (TGA) measures mass loss upon heating, identifying the

decomposition temperature. This is crucial for determining the upper-temperature limit for

storage and processing.[8]

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample,

identifying thermal events like melting, crystallization, and glass transitions.[9]

Experimental Protocol: TGA & DSC
Sample Preparation: Place 3-5 mg of the sample into an appropriate TGA or DSC pan

(typically aluminum).

Instrumentation: TGA and DSC instruments.

TGA Method:

Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.[10]

Heating Rate: 10 °C/min.

Temperature Range: 30 °C to 600 °C.

DSC Method:

Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

Program: Heat from 30 °C to a temperature below the decomposition point (determined by

TGA) at 10 °C/min. Cool at 10 °C/min, then heat again at 10 °C/min (a heat-cool-heat

cycle).

Data Interpretation
TGA Thermogram: The onset temperature of the major mass loss step indicates the

beginning of thermal decomposition.
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DSC Thermogram: An endothermic peak in the first heating cycle corresponds to the melting

point. The second heating cycle provides information on the glass transition (a step change

in the baseline) if the material is amorphous. The melting point of 1-Ethylimidazole-4,5-
dicarboxylic acid has been reported to be approximately 228-229 °C.[7]

1-Ethylimidazole-4,5-
dicarboxylic Acid

Purity & Quantification Structural Identity Molecular Weight Thermal Properties

HPLC NMR
(¹H, ¹³C)

Mass Spec
(ESI) TGA / DSC

Click to download full resolution via product page

Caption: Interrelation of Analytical Techniques.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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